Cas no 1805303-32-5 (5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine
• CAS No: 1805303-32-5
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4811931
• Update Time: 2025-06-14

5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-2-6-1-7(8(10)11)5(3-12)4-13-6/h1,4,8H,2H2
• InChI Key： JNWYHDVIZMLYFS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(CF)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7

Additional information on 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine

Comprehensive Overview of 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1805303-32-5)

5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1805303-32-5) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular structure, featuring a fluoromethyl substituent, enhances its reactivity and selectivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine due to its ability to modulate biological activity through fluorine incorporation. Fluorine atoms are known to improve metabolic stability, bioavailability, and binding affinity, which are critical factors in the design of next-generation therapeutics and agrochemicals. This compound’s CAS No. 1805303-32-5 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine involves multi-step reactions, often starting from readily available pyridine precursors. Key steps include cyanation and fluoromethylation, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize the production process, addressing the need for scalable and cost-effective methods. These innovations align with the broader trend of sustainable chemistry, a topic of high interest among researchers and manufacturers.

One of the most discussed applications of CAS No. 1805303-32-5 is its role in the development of kinase inhibitors. Kinases are pivotal targets in oncology and inflammatory diseases, and the incorporation of fluorinated pyridines has proven effective in enhancing inhibitor potency. Additionally, this compound’s difluoromethyl group is being investigated for its potential to mimic carbonyl bioisosteres, a strategy widely used in medicinal chemistry to improve drug-like properties. Such applications are frequently highlighted in patent literature and scientific publications, underscoring the compound’s versatility.

Beyond pharmaceuticals, 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine is also explored in agrochemical formulations. Its structural features contribute to the design of herbicides and fungicides with improved efficacy and environmental profiles. The fluoromethyl moiety, in particular, is known to enhance the lipophilicity and membrane permeability of agrochemicals, ensuring better target engagement. This aligns with the global push for greener pest control solutions, a hot topic in agricultural research and regulatory discussions.

From a commercial perspective, the market for fluorinated pyridine derivatives is expanding, driven by their diverse applications. Suppliers and manufacturers of CAS No. 1805303-32-5 often highlight its high purity and custom synthesis capabilities to meet the demands of research institutions and industrial clients. Quality control measures, such as HPLC and NMR analysis, are emphasized to ensure compliance with stringent regulatory standards. These aspects are critical for buyers searching for reliable sources of this specialty chemical.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1805303-32-5) represents a cutting-edge compound with broad applications in drug discovery and agrochemical innovation. Its unique cyano and fluoromethyl functionalities, combined with the growing interest in fluorinated building blocks, position it as a key player in modern synthetic chemistry. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to rise, making it a focal point for future advancements.